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Compound of Interest

Compound Name: Ethyl 2-formyl-3-oxopropanoate

Cat. No.: B143154

Technical Support Center: Ethyl 2-formyl-3-
oxopropanoate

This technical support center provides comprehensive guidance on the handling, safety, and
experimental use of Ethyl 2-formyl-3-oxopropanoate for researchers, scientists, and drug
development professionals.

Safety and Handling Precautions

Proper handling and storage of Ethyl 2-formyl-3-oxopropanoate are crucial for laboratory
safety. The following sections detail the potential hazards and the necessary precautions.

Hazard Identification and Classification

Ethyl 2-formyl-3-oxopropanoate is classified as a hazardous substance. Below is a summary
of its GHS hazard statements.
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Hazard Class

Hazard Statement

Acute Toxicity, Oral

H302: Harmful if swallowed.

Skin Irritation

H315: Causes skin irritation.[1]

Skin Sensitization

H317: May cause an allergic skin reaction.[1]

Eye Irritation

H319: Causes serious eye irritation.[1]

Specific Target Organ Toxicity

H335: May cause respiratory irritation.

Signal Word: Warning

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Personal Protective Equipment (PPE)

To ensure safety, the following personal protective equipment should be worn when handling

Ethyl 2-formyl-3-oxopropanoate:

o Eye/Face Protection: Use tightly fitting safety goggles.
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» Hand Protection: Handle with compatible chemical-resistant gloves.
« Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors if working in a poorly ventilated area or if inhalation risk is high.

Storage and Disposal

Proper storage and disposal are essential to maintain the chemical's integrity and prevent
environmental contamination.

e Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents, acids, and bases. Keep the container tightly closed. For
long-term storage, it is recommended to store at <-15°C under an inert atmosphere (e.qg.,
Nitrogen).[3]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
This may involve incineration in a licensed chemical waste disposal facility.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 2-formyl-3-oxopropanoate is
provided below.

Property Value

Molecular Formula CeHsO4

Molecular Weight 144.13 g/mol [4]

Appearance Colorless to pale yellow liquid[5]

Boiling Point 32 °C at 0.3 mmHg

Density 1.143 g/cm3[3]

Solubility Soluble in organic solvents, sparingly soluble in
water.[5]

CAS Number 80370-42-9[4]
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Experimental Protocols & Troubleshooting

Ethyl 2-formyl-3-oxopropanoate is a versatile reagent commonly used in the synthesis of
heterocyclic compounds.[5]

Synthesis of Pyrazoles (General Protocol)

A common application of B-dicarbonyl compounds like Ethyl 2-formyl-3-oxopropanoate is the
Knorr pyrazole synthesis.[6]

Reaction Principle: The synthesis involves the condensation of a 1,3-dicarbonyl compound with
a hydrazine derivative.[6]

Solvent (e.g., Ethanol) leat - Cool & Isolate QQ

Click to download full resolution via product page

General workflow for pyrazole synthesis.

Experimental Procedure (lllustrative):

In a round-bottom flask, dissolve Ethyl 2-formyl-3-oxopropanoate (1 equivalent) in a
suitable solvent such as ethanol.

» Add the hydrazine derivative (e.g., hydrazine hydrate or phenylhydrazine, 1 equivalent) to
the solution.

e The reaction mixture is then heated to reflux and monitored by Thin Layer Chromatography
(TLC).

« Upon completion, the reaction is cooled, and the product is isolated, often by precipitation
and filtration.

e The crude product can be purified by recrystallization or column chromatography.

Synthesis of Pyridines (General Protocol)
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Ethyl 2-formyl-3-oxopropanoate can also be utilized in the synthesis of substituted pyridines.

[5]

Click to download full resolution via product page

General workflow for pyridine synthesis.

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common issues encountered during experiments with Ethyl 2-formyl-
3-oxopropanoate.

FAQs
Q1: What is the stability of Ethyl 2-formyl-3-oxopropanoate?
Al: Ethyl 2-formyl-3-oxopropanoate is known to be sensitive to moisture and can degrade

over time, especially if not stored under an inert atmosphere.[3] It is recommended to use it
relatively fresh or to purify it before use if it has been stored for an extended period.

Q2: How can | purify Ethyl 2-formyl-3-oxopropanoate?

A2: If the compound has degraded or contains impurities, it can be purified by vacuum
distillation. Given its low boiling point under vacuum (32 °C at 0.3 mmHg), care must be taken
to control the temperature and pressure to avoid decomposition.

Q3: What are the most common side reactions observed with this compound?

A3: Due to its reactive dicarbonyl nature, side reactions such as self-condensation or
polymerization can occur, especially under basic conditions or at elevated temperatures.
Hydrolysis of the ester group is also a possibility in the presence of water.
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Troubleshooting Guide

Issue

Possible Cause(s)

Suggested Solution(s)

Low or No Product Yield

- Degraded starting material.-
Incorrect reaction conditions
(temperature, time).- Inefficient

work-up procedure.

- Ensure the purity of Ethyl 2-
formyl-3-oxopropanoate.-
Optimize reaction temperature
and time using TLC
monitoring.- Adjust the work-up
procedure to minimize product
loss (e.g., optimize solvent for

extraction/precipitation).

Formation of Multiple

Products/Byproducts

- Self-condensation of the
starting material.- Reaction
with solvent.- Competing

reaction pathways.

- Add the base or catalyst
slowly at a lower temperature.-
Use an inert solvent.- Adjust
stoichiometry of reactants to

favor the desired reaction.

Difficulty in Product Purification

- Product has similar polarity to
starting materials or
byproducts.- Product is an oll

and does not crystallize.

- Optimize the mobile phase
for column chromatography to
achieve better separation.-
Attempt to form a solid
derivative of the product for
easier purification.- Consider
purification by vacuum
distillation if the product is

thermally stable.

Inconsistent Reaction

Outcomes

- Variability in the quality of the
starting material.- Presence of

moisture in the reaction.

- Use a fresh or newly purified
batch of Ethyl 2-formyl-3-
oxopropanoate for each
reaction.- Ensure all glassware
is oven-dried and reactions are
run under an inert atmosphere

(e.g., nitrogen or argon).

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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